Cas no 899727-20-9 (methyl 2-8-(2-ethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate)
methyl 2-8-(2-ethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Chemical and Physical Properties
Names and Identifiers
-
- DVLCPTFWNIWSLK-UHFFFAOYSA-N
- methyl 2-8-(2-ethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
-
- Inchi: 1S/C21H23N5O5/c1-6-31-15-10-8-7-9-14(15)25-12(2)13(3)26-17-18(22-20(25)26)23(4)21(29)24(19(17)28)11-16(27)30-5/h7-10H,6,11H2,1-5H3
- InChI Key: DVLCPTFWNIWSLK-UHFFFAOYSA-N
- SMILES: O=C1C2=C(N(C([H])([H])[H])C(N1C([H])([H])C(=O)OC([H])([H])[H])=O)N=C1N(C3=C([H])C([H])=C([H])C([H])=C3OC([H])([H])C([H])([H])[H])C(C([H])([H])[H])=C(C([H])([H])[H])N12
methyl 2-8-(2-ethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3124-0540-2μmol |
methyl 2-[8-(2-ethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate |
899727-20-9 | 90%+ | 2μmol |
$57.0 | 2023-07-28 | |
| Life Chemicals | F3124-0540-5μmol |
methyl 2-[8-(2-ethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate |
899727-20-9 | 90%+ | 5μmol |
$63.0 | 2023-07-28 | |
| Life Chemicals | F3124-0540-10μmol |
methyl 2-[8-(2-ethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate |
899727-20-9 | 90%+ | 10μmol |
$69.0 | 2023-07-28 | |
| Life Chemicals | F3124-0540-20μmol |
methyl 2-[8-(2-ethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate |
899727-20-9 | 90%+ | 20μmol |
$79.0 | 2023-07-28 | |
| Life Chemicals | F3124-0540-1mg |
methyl 2-[8-(2-ethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate |
899727-20-9 | 90%+ | 1mg |
$54.0 | 2023-07-28 | |
| Life Chemicals | F3124-0540-2mg |
methyl 2-[8-(2-ethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate |
899727-20-9 | 90%+ | 2mg |
$59.0 | 2023-07-28 | |
| Life Chemicals | F3124-0540-3mg |
methyl 2-[8-(2-ethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate |
899727-20-9 | 90%+ | 3mg |
$63.0 | 2023-07-28 | |
| Life Chemicals | F3124-0540-4mg |
methyl 2-[8-(2-ethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate |
899727-20-9 | 90%+ | 4mg |
$66.0 | 2023-07-28 | |
| Life Chemicals | F3124-0540-5mg |
methyl 2-[8-(2-ethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate |
899727-20-9 | 90%+ | 5mg |
$69.0 | 2023-07-28 | |
| Life Chemicals | F3124-0540-10mg |
methyl 2-[8-(2-ethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl]acetate |
899727-20-9 | 90%+ | 10mg |
$79.0 | 2023-07-28 |
methyl 2-8-(2-ethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on methyl 2-8-(2-ethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
Methyl 2-8-(2-Ethoxyphenyl)-1,6,7-Trimethyl-2,4-Dioxo-1H,2H,3H,4H,8H-Imidazo[1,2-g]purin-3-Yl Acetate: A Comprehensive Overview
The compound methyl 2-8-(2-ethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-yl acetate (CAS No. 899727-20-9) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of imidazopurine derivatives and has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas such as anticancer and anti-inflammatory drug development.
The imidazo[1,2-g]purine core of this compound is a heterocyclic structure that is known for its stability and ability to form hydrogen bonds. The presence of multiple substituents on the imidazo[1,2-g]purine ring significantly influences its pharmacokinetic properties and bioavailability. For instance, the ethoxyphenyl group at position 8 enhances lipophilicity and improves the compound's ability to cross cellular membranes. Similarly, the trimethyl groups at positions 1 and 6 contribute to the molecule's overall stability and reduce potential side reactions.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound with various protein targets. Using molecular docking studies, it has been observed that methyl 2-8-(2-ethoxyphenyl)-1,6,7-trimethyl... exhibits strong binding interactions with kinases involved in cell proliferation and apoptosis. These findings suggest that the compound could be a potent inhibitor of oncogenic pathways.
In addition to its pharmacological significance, the synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The use of microwave-assisted synthesis has been reported to improve reaction yields and reduce production time. This approach not only enhances the scalability of the synthesis but also ensures high purity levels required for preclinical studies.
From an analytical standpoint, modern spectroscopic techniques such as NMR and HPLC have been employed to confirm the identity and purity of this compound. These methods provide detailed insights into the molecular structure and help in resolving any ambiguities during characterization.
Looking ahead, ongoing research is focused on optimizing the methyl 2... structure to further enhance its therapeutic efficacy while minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from laboratory research to clinical trials.
In conclusion,methyl 2... (CAS No. 899727-20-9) represents a promising candidate in drug discovery due to its unique chemical properties and diverse biological activities. As research continues to uncover new applications for this compound,it is poised to make significant contributions to advancing modern medicine.
899727-20-9 (methyl 2-8-(2-ethoxyphenyl)-1,6,7-trimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)